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molecular formula C16H16O2 B8769778 5-(Benzyloxy)-2,3-dihydro-1h-inden-1-ol CAS No. 3199-73-3

5-(Benzyloxy)-2,3-dihydro-1h-inden-1-ol

Cat. No. B8769778
CAS RN: 3199-73-3
M. Wt: 240.30 g/mol
InChI Key: YWZOVDJXPCLYQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08008525B2

Procedure details

2,3-Dihydro-5-(phenylmethoxy)-1H-inden-1-one (1.3 g, 5.46 mmol) was dissolved in a mixed solution of tetrahydrofuran (20 mL) and methanol (10 mL). Sodium borohydride (0.41 g, 11 mmol) was added thereto, and then the mixture was stirred at room temperature for 2 hours. To the reaction solution was added water, and the reaction mixture was extracted with ethyl acetate. The extract was dried, and then concentrated under reduced pressure. The residue was purified with silica gel column chromatography (hexane/ethyl acetate=3:1) to give the title compound (1.16 g, yield 89%) as white powders.
Name
2,3-Dihydro-5-(phenylmethoxy)-1H-inden-1-one
Quantity
1.3 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Sodium borohydride
Quantity
0.41 g
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound
Yield
89%

Identifiers

REACTION_CXSMILES
[C:1]1([CH2:7][O:8][C:9]2[CH:10]=[C:11]3[C:15](=[CH:16][CH:17]=2)[C:14](=[O:18])[CH2:13][CH2:12]3)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[BH4-].[Na+].O>O1CCCC1.CO>[C:1]1([CH2:7][O:8][C:9]2[CH:10]=[C:11]3[C:15](=[CH:16][CH:17]=2)[CH:14]([OH:18])[CH2:13][CH2:12]3)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:1.2|

Inputs

Step One
Name
2,3-Dihydro-5-(phenylmethoxy)-1H-inden-1-one
Quantity
1.3 g
Type
reactant
Smiles
C1(=CC=CC=C1)COC=1C=C2CCC(C2=CC1)=O
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Smiles
O1CCCC1
Name
methanol
Quantity
10 mL
Type
solvent
Smiles
CO
Step Two
Name
Sodium borohydride
Quantity
0.41 g
Type
reactant
Smiles
[BH4-].[Na+]
Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the reaction mixture was extracted with ethyl acetate
CUSTOM
Type
CUSTOM
Details
The extract was dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified with silica gel column chromatography (hexane/ethyl acetate=3:1)

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
C1(=CC=CC=C1)COC=1C=C2CCC(C2=CC1)O
Measurements
Type Value Analysis
AMOUNT: MASS 1.16 g
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 88.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.